molecular formula C7H7N3S B8807648 2-(2-(Methylthio)pyrimidin-4-yl)acetonitrile

2-(2-(Methylthio)pyrimidin-4-yl)acetonitrile

Cat. No.: B8807648
M. Wt: 165.22 g/mol
InChI Key: UNJFVPAZNQVRLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-(Methylthio)pyrimidin-4-yl)acetonitrile is a useful research compound. Its molecular formula is C7H7N3S and its molecular weight is 165.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H7N3S

Molecular Weight

165.22 g/mol

IUPAC Name

2-(2-methylsulfanylpyrimidin-4-yl)acetonitrile

InChI

InChI=1S/C7H7N3S/c1-11-7-9-5-3-6(10-7)2-4-8/h3,5H,2H2,1H3

InChI Key

UNJFVPAZNQVRLN-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC=CC(=N1)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of Intermediate cyano-(2-methylthio-pyrimidin-4-yl)-acetic acid tert-butyl ester (5.3 g, 20 mmol) in anhydrous toluene (100 mL) was added p-toluenesulfonic acid (800 mg). The mixture was heated to reflux for 8 h, cooled to room temperature and extracted with ethyl acetate. The organic layer was washed with 1N aqueous sodium hydroxide solution and brine, dried over sodium sulfate, filtered and concentrated. The crude product was purified by silica gel chromatography (3:1 hexanes/ethyl acetate eluant) to afford the title compound: 1H NMR 400 MHz (CDCl3) δ 8.56 (d, 1H), 7.12 (d, 1H), 3.84 (s, 2H), 2.57 (s, 3H); MS m/z: 166.0 (M+1).
Name
cyano-(2-methylthio-pyrimidin-4-yl)-acetic acid tert-butyl ester
Quantity
5.3 g
Type
reactant
Reaction Step One
Quantity
800 mg
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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